Cas no 76918-93-9 (Beiwutine)

Beiwutine structure
Beiwutine structure
Product Name:Beiwutine
CAS No:76918-93-9
MF:C33H45NO12
MW:647.7099
CID:564271
PubChem ID:168013527
Update Time:2024-10-27

Beiwutine Chemical and Physical Properties

Names and Identifiers

    • Aconitane-3,8,10,13,14,15-hexol,1,6,16-trimethoxy-4-(methoxymethyl)-20-methyl-, 8-acetate 14-benzoate, (1a,3a,6a,14a,15a,16b)-
    • Aconitane-3,8,10,13,14,15-hexol,1,6,16-trimethoxy-4-(methoxymethyl)-20-methyl-, 8-acetate 14-benzoate, (1a,3a,6a,14a,15a,16b)
    • BEIWUTINE
    • 10-Hydroxy mesaconitine
    • CHEBI:3004
    • [(1R,2S,3S,4R,5R,6S,7S,8S,9R,13R,14R,16S,17R,18R)-8-Acetyloxy-2,5,7,14-tetrahydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate
    • DA-61565
    • Q27105922
    • 76918-93-9
    • C08663
    • Beiwutine
    • Inchi: 1S/C33H45NO12/c1-16(35)46-33-20-21(43-5)22-29(15-41-3)14-34(2)24(20)32(22,19(42-4)12-18(29)36)31(40)13-30(39,27(44-6)25(33)37)26(23(31)33)45-28(38)17-10-8-7-9-11-17/h7-11,18-27,36-37,39-40H,12-15H2,1-6H3/t18-,19+,20-,21+,22?,23+,24?,25+,26-,27+,29+,30-,31+,32-,33+/m1/s1
    • InChI Key: GPTAWZLFSGYZGC-UVNIHGBLSA-N
    • SMILES: [C@@]123[C@@]4(C[C@]5([C@@H]([C@@H]4[C@@]([C@@H](O)[C@@H]5OC)(OC(C)=O)[C@@H]4[C@@H](C1[C@@](CN(C24)C)(COC)[C@H](O)C[C@@H]3OC)OC)OC(C1C=CC=CC=1)=O)O)O

Computed Properties

  • Exact Mass: 647.29417587 g/mol
  • Monoisotopic Mass: 647.29417587 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 10
  • Complexity: 1250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 647.7
  • XLogP3: -1.1
  • Topological Polar Surface Area: 174Ų

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